2-(4-Nitrophenyl)-6a,10a-dihydro-3H-naphtho[3,2-e]benzimidazole-6,11-dione

• IUPAC Name: 2-(4-nitrophenyl)-6a,10a-dihydro-3H-naphtho[3,2-e]benzimidazole-6,11-dione
• InChI: InChI=1S/C21H13N3O4/c25-19-13-3-1-2-4-14(13)20(26)17-15(19)9-10-16-18(17)23-21(22-16)11-5-7-12(8-6-11)24(27)28/h1-10,13-14H,(H,22,23)
• InChI Key: FUWHSUBEUWFXTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2C(C=C1)C(=O)C3=C(C2=O)C=CC4=C3N=C(N4)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C21H13N3O4
• Molecular Weight: 371.3 g/mol
• CAS No.: 1609494-01-0

Description

2-(4-Nitrophenyl)-6a,10a-dihydro-3H-naphtho[3,2-e]benzimidazole-6,11-dione is a useful research compound. Its molecular formula is C21H13N3O4 and its molecular weight is 371.352. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Reaction Mechanisms

• Solvation-Dependent Reaction Paths : The reaction of 1,8-naphthalic anhydride with 4-nitro-1,2-diaminobenzene shows solvation-controlled pathways leading to different imide derivatives, illustrating the influence of solvents on chemical reactions and product formation (Singh & Baruah, 2008).

Material Science and Polymer Chemistry

• Photophysical Properties of Organotin Compounds : Derivatives synthesized from Schiff bases, including those related to the subject compound, have been studied for their application in organic light-emitting diodes (OLEDs), highlighting their potential in electronic and optoelectronic devices (García-López et al., 2014).

Medicinal Chemistry and Pharmacology

• Anticancer Properties : New derivatives of naphthoquinones, including structures related to the mentioned compound, have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. This research indicates the potential of such compounds in developing new anticancer agents (Dang Thi et al., 2015).

• Antibacterial Agents : Derivatives of 3-hydroxy-2-naphthoic acid have been synthesized and evaluated as antibacterial agents, which include compounds related to the chemical of interest. These studies suggest their application in developing new antibacterial dyes and treatments (Khalil et al., 2016).

Mechanism of Action

The pharmacokinetics of benzimidazoles can vary widely depending on the specific compound and its chemical modifications. Generally, these compounds are well absorbed and widely distributed in the body. They are metabolized in the liver and excreted in urine .

The action of benzimidazoles can be influenced by various environmental factors such as pH, temperature, and the presence of other substances. These factors can affect the stability of the compound, its ability to reach its target, and its overall efficacy .

Future Directions

The development of new drugs that overcome the AMR problems is necessary. Those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs. There are lots of heterocyclic compounds that are in clinical use to treat infectious diseases. Therefore, there is a great importance of heterocyclic ring containing drugs.